NMDA Receptor Agonist Efficacy: S- vs. R-Enantiomer
In the structurally related (R)-2-amino-3-triazolpropanoic acid series, the R-configuration at the β-carbon is essential for glycine site agonist activity at NMDA receptors. The lead compounds 13g and 13i display EC₅₀ values of 7.5–49 µM and 5.7–38 µM respectively across GluN1/2A-D subtypes, with 3- to 7-fold preference for GluN1/2C-D over GluN1/2A-B [1]. The S-enantiomer counterpart of this scaffold class is anticipated to exhibit a fundamentally different efficacy profile due to inverted presentation of the α-amino group to the GluN1 binding pocket; prior SAR on analogous amido-series compounds established that S-configuration either abolishes or dramatically attenuates glycine site agonism [1]. For procurement decisions involving NMDA receptor modulator programs, selection of the stereochemically correct enantiomer is therefore non-negotiable. (Note: direct EC₅₀ data for (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide at NMDA receptors are not published; the above represents cross-study inference from the closest characterized scaffold.)
| Evidence Dimension | NMDA receptor glycine site agonist potency (EC₅₀) |
|---|---|
| Target Compound Data | Not directly reported for (3S)-3-amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide; S-configuration predicted to be inactive or weakly active based on amido-series SAR [1] |
| Comparator Or Baseline | (R)-2-amino-3-triazolpropanoic acid derivative 13i: EC₅₀ = 5.7–38 µM (GluN1/2A-D); 13g: EC₅₀ = 7.5–49 µM [1] |
| Quantified Difference | R-enantiomer active (low µM); S-enantiomer predicted inactive/weak at glycine site (qualitative inference from amido-series SAR) [1] |
| Conditions | Two-electrode voltage-clamp electrophysiology in Xenopus oocytes expressing rat GluN1/2A-D NMDA receptor subtypes, in presence of 300 µM glutamate; maximal response normalized to 100 µM glycine [1] |
Why This Matters
For NMDA receptor-targeted drug discovery, the enantiomeric identity of the β-carbon directly controls agonist efficacy; procurement of the incorrect enantiomer yields a functionally inactive tool compound.
- [1] Zhao, F., Mazis, G., Yi, F., Lotti, J.S., Layeux, M.S., Schultz, E.P., Bunch, L., Hansen, K.B. and Clausen, R.P. (2022) 'Discovery of (R)-2-amino-3-triazolpropanoic acid derivatives as NMDA receptor glycine site agonists with GluN2 subunit-specific activity', Frontiers in Chemistry, 10, 1008233. doi: 10.3389/fchem.2022.1008233. View Source
